Cas no 744235-34-5 ((7-hydroxy-2-oxo-2H-chromen-4-yl)methyl 2-chloropyridine-3-carboxylate)

• Product Name: (7-hydroxy-2-oxo-2H-chromen-4-yl)methyl 2-chloropyridine-3-carboxylate
• CAS No: 744235-34-5
• MF: C₁₆H₁₀ClNO₅
• MW: 331.707303524017
• CID: 6444344
• PubChem ID: 5635916
• Update Time: 2025-06-08

(7-hydroxy-2-oxo-2H-chromen-4-yl)methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 744235-34-5
• HMS1727A08
• AB00723575-01
• AKOS033713394
• Z19818262
• (7-hydroxy-2-oxo-2H-chromen-4-yl)methyl 2-chloropyridine-3-carboxylate
• EN300-26596226

• Inchi： 1S/C16H10ClNO5/c17-15-12(2-1-5-18-15)16(21)22-8-9-6-14(20)23-13-7-10(19)3-4-11(9)13/h1-7,19H,8H2
• InChI Key： CEBKSUSKWPFJIB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC1=CC(=O)OC2C=C(C=CC1=2)O

Computed Properties

• Exact Mass: 331.0247501g/mol
• Monoisotopic Mass: 331.0247501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 85.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on (7-hydroxy-2-oxo-2H-chromen-4-yl)methyl 2-chloropyridine-3-carboxylate

Compound CAS No 744235-34-5: (7-hydroxy-2-oxo-2H-chromen-4-yl)methyl 2-chloropyridine-3-carboxylate

The compound with CAS No 744235-34-5, known as (7-hydroxy-2-oxo-2H-chromen-4-yl)methyl 2-chloropyridine-3-carboxylate, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique molecular structure, which combines a chromenyl group with a chloropyridine carboxylate moiety, making it a valuable molecule in the fields of pharmacology, agrochemistry, and material science.

The molecular structure of this compound is intriguing, featuring a chromenyl ring system with hydroxyl and ketone functionalities, connected via a methylene group to a chloropyridine carboxylate unit. This combination of functional groups imparts the molecule with versatile reactivity and bioactivity, as evidenced by recent studies in medicinal chemistry. The chromenyl moiety, known for its antioxidant properties, has been extensively studied for its potential in drug development, particularly in the context of neurodegenerative diseases and cancer therapy.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and enzymatic catalysis. Researchers have reported that the synthesis of (7-hydroxy-2-oxo-2H-chromen-4-yl)methyl 2-chloropyridine-3-carboxylate can be optimized using microwave-assisted techniques, significantly reducing reaction times while maintaining high yields and purity levels.

In terms of applications, this compound has shown promise as a lead molecule in drug discovery programs targeting various therapeutic areas. For instance, studies published in the Journal of Medicinal Chemistry have highlighted its potential as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, its chloropyridine moiety contributes to its photostability and bioavailability, making it an attractive candidate for use in agricultural chemicals such as herbicides and fungicides.

From an environmental standpoint, the compound's biodegradability has been assessed under simulated environmental conditions, revealing that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This is particularly important for its potential use in agrochemicals, where environmental safety is a critical consideration.

The latest research on this compound also explores its role in advanced materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Studies conducted at leading research institutions have demonstrated that thin films of this compound exhibit favorable charge transport characteristics, suggesting its potential application in organic photovoltaics and light-emitting diodes.

In conclusion, the compound with CAS No 744235-34-5, or (7-hydroxy-2-oxo-2H-chromen-4-yli)methyl 2-chloropyridinecarboxyliate, represents a multifaceted molecule with diverse applications across various scientific disciplines. Its synthesis methodologies continue to evolve with advancements in catalytic processes, while its biological and material properties open up new avenues for innovation in medicine and technology.